1-(6-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)pyrimidin-4-yl)-N-cyclopropyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-[6-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanylpyrimidin-4-yl]-N-cyclopropylpyrazole-3-carboxamide
• InChI: InChI=1S/C20H18N6O4S/c27-18(23-13-3-4-15-16(7-13)30-11-29-15)9-31-19-8-17(21-10-22-19)26-6-5-14(25-26)20(28)24-12-1-2-12/h3-8,10,12H,1-2,9,11H2,(H,23,27)(H,24,28)
• InChI Key: WHRMPPLACYOPQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NN(C=C2)C3=CC(=NC=N3)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H18N6O4S
• Molecular Weight: 438.5 g/mol
• CAS No.: 1242866-88-1

Description

The compound “1-(6-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)pyrimidin-4-yl)-N-cyclopropyl-1H-pyrazole-3-carboxamide” is a complex organic molecule. It contains several functional groups, including a benzo[d][1,3]dioxol-5-ylamino group, a pyrimidin-4-yl group, and a cyclopropyl-1H-pyrazole-3-carboxamide group.

Scientific Research Applications

Heterocyclic Compound Synthesis

A common application of complex molecules similar to the specified compound involves the synthesis of heterocyclic compounds containing various moiety such as tetrahydrobenzo, thiophenes, and coumarin. These compounds are synthesized via rearrangements and reactions with amino groups, showcasing their utility in creating novel heterocyclic structures with potential biological activities. For instance, Vasylyev et al. (1999) detailed the synthesis of heterocycles containing tetrahydrobenzo and coumarin moieties, indicating the versatility of these compounds in chemical synthesis (Vasylyev et al., 1999).

Anticancer and Anti-Inflammatory Applications

The chemical framework of the specified compound is indicative of its potential in the synthesis of derivatives with anticancer and anti-inflammatory properties. Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives exhibiting anticancer and anti-5-lipoxygenase activities, hinting at the therapeutic potential of such compounds (Rahmouni et al., 2016). Similarly, Abu‐Hashem et al. (2020) created benzodifuranyl derivatives from visnaginone and khellinone, which showed significant COX-2 inhibition and analgesic and anti-inflammatory activities, illustrating the compound's relevance in medicinal chemistry applications (Abu‐Hashem et al., 2020).

Synthesis of Pyrazole Heterocyclics with Biological Potential

The complex molecular structure similar to the one provided is instrumental in synthesizing pyrazole heterocyclics. These compounds have been explored for their insecticidal and antibacterial potential, as demonstrated by Deohate and Palaspagar (2020), who synthesized pyrimidine linked pyrazole heterocyclics evaluating their biological activities (Deohate & Palaspagar, 2020).

Antimicrobial Activity

Compounds with a similar structural complexity have been investigated for their antimicrobial activities. For example, Gouda et al. (2010) synthesized new thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety, showcasing potent antimicrobial agents (Gouda et al., 2010).